Cas no 821782-70-1 (7-Octen-3-ol, 5-ethenylidene-, (3S)-)

• Product name: 7-Octen-3-ol, 5-ethenylidene-, (3S)-
• CAS No: 821782-70-1
• MF: C₁₀H₁₆O
• MW: 152.23344
• CID: 696973
• PubChem ID: 71419827

7-Octen-3-ol, 5-ethenylidene-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 7-Octen-3-ol, 5-ethenylidene-, (3S)-
• 821782-70-1
• DTXSID10839045
• (3S)-5-Ethenylideneoct-7-en-3-ol

• Inchi： InChI=1S/C10H16O/c1-4-7-9(5-2)8-10(11)6-3/h4,10-11H,1-2,6-8H2,3H3/t10-/m0/s1
• InChI Key： ODEGDDREEVBLSY-JTQLQIEISA-N
• SMILES： CCC(CC(=C=C)CC=C)O

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų